Cas no 2171495-33-1 (1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide)

• Product Name: 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide
• CAS No: 2171495-33-1
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 6023111
• PubChem ID: 165959399
• Update Time: 2025-05-21

1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide
• 2171495-33-1
• EN300-1281325

• Inchi： 1S/C9H13N5O/c10-9(15)7-2-4-14(7)8-5-6(13-11)1-3-12-8/h1,3,5,7H,2,4,11H2,(H2,10,15)(H,12,13)
• InChI Key： GXPMCIRUZLKSGJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=C(C=CN=1)NN)N

Computed Properties

• Exact Mass: 207.11201006g/mol
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 97.3Ų

Additional information on 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide

Professional Introduction to Compound with CAS No. 2171495-33-1 and Product Name: 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide

The compound identified by the CAS number 2171495-33-1 and the product name 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications.

The molecular structure of 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide is characterized by a pyridine ring substituted with a hydrazine moiety at the 4-position and an azetidine ring linked to the 2-position of the pyridine through a carboxamide bond. This unique arrangement of functional groups suggests potential interactions with biological targets, which has been a key focus in recent studies.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific enzymes and receptors involved in various disease pathways. The hydrazine group in 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide is particularly noteworthy, as it has been shown to participate in covalent binding interactions with biological targets, leading to potent and selective inhibition. This property has made it a valuable scaffold for designing drugs that can modulate enzyme activity in a targeted manner.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of signaling pathways and enzymes, many of which are attractive targets for drug development. Studies have demonstrated that derivatives of 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide can inhibit key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation and associated symptoms.

Furthermore, the azetidine ring in the molecule contributes to its stability and bioavailability, which are critical factors for any therapeutic agent. The presence of this cyclic structure enhances the compound's ability to traverse biological membranes, allowing for efficient absorption and distribution throughout the body. This has been an area of active investigation, as improved bioavailability can significantly enhance the efficacy of a drug.

Recent advancements in computational chemistry have also played a crucial role in understanding the interactions between 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide and its biological targets. Molecular docking studies have been employed to predict how this compound binds to specific enzymes and receptors, providing insights into its mechanism of action. These studies have revealed that the hydrazine group interacts with catalytic residues in enzymes such as COX and LOX, while the azetidine ring stabilizes the binding interface through hydrophobic interactions.

The potential therapeutic applications of 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide extend beyond inflammation. Emerging research suggests that this compound may also have anti-cancer properties. Cancer cells often exhibit altered signaling pathways that drive their uncontrolled growth and survival. By targeting these pathways, 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide has shown promise in preclinical studies as a candidate for developing novel anti-cancer agents.

In particular, studies have indicated that this compound can inhibit kinases, which are enzymes involved in cell signaling pathways that regulate cell growth and division. By blocking kinase activity, 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide may be able to induce apoptosis (programmed cell death) in cancer cells, offering a new strategy for cancer treatment. These findings highlight the compound's potential as a multitargeted therapeutic agent capable of addressing multiple disease mechanisms simultaneously.

The synthesis of 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide has also been optimized to ensure high yield and purity. Advances in synthetic methodologies have allowed chemists to construct this complex molecule efficiently, enabling large-scale production for further research and development. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve optimal results.

One notable aspect of its synthesis is the use of palladium-catalyzed cross-coupling reactions, which are widely employed in medicinal chemistry for constructing complex molecular frameworks. These reactions allow for the introduction of diverse functional groups into the molecule while maintaining high selectivity and yield. The palladium-catalyzed coupling between hydrazine derivatives and azetidine precursors is particularly well-suited for generating 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide, ensuring its structural integrity and biological activity.

Quality control measures have also been implemented to ensure that 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide meets stringent standards for pharmaceutical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify its purity and identity. These methods provide detailed information about the compound's chemical structure, ensuring that it is free from impurities that could affect its efficacy or safety.

The pharmacokinetic properties of 1-(4-hydrazinylpyridin-2-yl)azetidine-2-carboxamide have been thoroughly evaluated to assess its suitability for clinical use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, indicating its potential for oral administration. Additionally, its metabolic stability suggests that it can be administered repeatedly without significant accumulation or toxicity.

In conclusion, 1-(4-hydrazinylpyridin - 2 - yl ) az etidine - 2 - car box amide ( CAS No . 2171495 - 33 - 1 ) represents a promising therapeutic agent with diverse applications in medicine . Its unique molecular structure , characterized by a py ridine ring substituted with a hyd razine moiety at the 4 - position and an az etidine ring linked through a car box amide bond , endows it with potent bio logical activities . Recent re search has highlighted its potential i n treating infla mmation , cancer , and other dis eases . With continued investigation into its synthesis , pharmacology , and clinical applicability , this com pound holds great promise for improving patient outcomes . p >